Cas no 80173-67-7 (5-Isoxazolecarbonylchloride, 3-ethyl-)

• Product Name: 5-Isoxazolecarbonylchloride, 3-ethyl-
• CAS No: 80173-67-7
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 707626
• PubChem ID: 12905101
• Update Time: 2025-04-19

5-Isoxazolecarbonylchloride, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarbonylchloride, 3-ethyl-
• 3-ethyl-1,2-oxazole-5-carbonyl chloride
• 5-Isoxazolecarbonyl chloride, 3-ethyl- (9CI)
• 5-Isoxazolecarbonyl chloride,3-ethyl-(9ci)
• 80173-67-7
• SCHEMBL9446188
• 3-ethylisoxazole-5-carbonyl chloride
• DTXSID50512623
• VEQKLNJBUGWJPV-UHFFFAOYSA-N

• Inchi： 1S/C6H6ClNO2/c1-2-4-3-5(6(7)9)10-8-4/h3H,2H2,1H3
• InChI Key： VEQKLNJBUGWJPV-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(CC)=NO1)=O

Computed Properties

• Exact Mass: 159.0087061g/mol
• Monoisotopic Mass: 159.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų